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Introduction

Epyrifenacil is a novel protoporphyrinogen oxidase (PPO) inhibiting herbicide developed by
Sumitomo Chemical for broad-spectrum pre-plant burndown weed control.[1][2][3] Belonging to
the pyrimidinedione chemical class, Epyrifenacil offers a unique systemic action against a
wide range of grass and broadleaf weeds, including those resistant to other PPO inhibitors.[1]
[4] Its mode of action, coupled with favorable application timings, positions it as a significant
tool in modern weed management strategies. This document provides detailed application
notes, experimental protocols, and efficacy data to support research and development efforts
related to Epyrifenacil.

Mode of Action

Epyrifenacil functions by inhibiting the protoporphyrinogen oxidase (PPO) enzyme, a key
component in the chlorophyll and heme biosynthesis pathways in plants. This inhibition leads to
an accumulation of protoporphyrinogen IX, which, in the presence of light and oxygen,
generates highly reactive singlet oxygen species. These reactive oxygen species cause rapid
lipid peroxidation and destruction of cell membranes, leading to cellular leakage, necrosis, and
ultimately, plant death. A distinguishing feature of Epyrifenacil is its systemic activity, which is
attributed to the phloem mobility of its acidic metabolite, allowing for translocation within the
plant.
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Data Presentation

Efficacy of Epyrifenacil on PPO-Inhibitor Resistant
Palmer Amaranth
Epyrifenacil Application

Target Weed Biotype . Weed Control (%)
Rate (Ib ailA)

AGly-210 resistant Palmer

0.004 88
amaranth
Arg-128-gly resistant Palmer

0.004 100
amaranth
Gly-399-Ala resistant Palmer

0.004 100
amaranth
All evaluated resistant biotypes  0.008 100
All evaluated resistant biotypes  0.016 100

Data sourced from EPA documents referencing Nelson and Schneider, 2021.

Efficacy of Epyrifenacil on Grass Weeds

. Epyrifenacil Application
Target Weed Species . Weed Control (%)
Rate (Ib ai/A)

Barnyardgrass 0.018 100

Large Crabgrass 0.018 98

Data sourced from EPA documents referencing Nelson and Schneider, 2021.

Efficacy of Epyrifenacil Tank Mixes for Pre-Plant
Burndown

A tank mixture of Epyrifenacil with glyphosate and dicamba has demonstrated statistically
higher effectiveness against several key weed species compared to glyphosate and dicamba
alone.
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Target Weed Species

Purslane

Velvetleaf

Palmer amaranth

Dandelion

Shepherd's purse

Giant foxtail

Fall panicum

Common barnyardgrass

Effectiveness was evaluated 14 days after application. Specific control percentages from the
source study (Nelson and Schneider, 2021) were not publicly available.

licati [ | | |

Epyrifenacil Application Rate (fl 0z/A) Outcome

5 64 weed species controlled
5 28 weed species suppressed
2.5 4 weed species controlled
2.5 6 weed species suppressed

Treatment results were evaluated 14 days after application. A comprehensive list of the 92
targeted weed species was not publicly available.

Experimental Protocols
Protocol for Evaluating Pre-Plant Burndown Efficacy of
Epyrifenacil
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1. Objective: To determine the efficacy of Epyrifenacil, alone and in combination with tank-mix
partners, for the pre-plant burndown control of various weed species.

2. Experimental Design:
e Trial Layout: Randomized Complete Block Design (RCBD) with a minimum of 4 replications.

e Plot Size: Minimum of 10 feet by 30 feet to minimize edge effects and provide a
representative area for assessment.

3. Treatments:

o Epyrifenacil Rates: Include a range of rates to determine dose-response, for example, 2.5 fl
oz/A and 5.0 fl oz/A.

» Tank Mixes:
o Epyrifenacil + Glyphosate
o Epyrifenacil + Dicamba
o Epyrifenacil + Glyphosate + Dicamba

o Comparative Standards: Include industry-standard burndown herbicides (e.g., glyphosate
alone, dicamba alone, other PPO inhibitors) for comparison.

o Controls: Include an untreated check plot within each replication.
4. Application:

» Timing: Apply to actively growing weeds. Record the growth stage of each target weed
species at the time of application.

o Equipment: Use a calibrated research plot sprayer equipped with flat-fan nozzles to ensure
uniform coverage.

o Carrier Volume: Apply in a spray volume of 10-20 gallons per acre.
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Adjuvants: Include appropriate adjuvants (e.g., non-ionic surfactant, crop oil concentrate, or
methylated seed oil) as recommended by the product label.

. Data Collection:

Weed Control Ratings: Visually assess percent weed control at 7, 14, 21, and 28 days after
treatment (DAT). Ratings should be on a scale of 0% (no control) to 100% (complete death
of the weed).

Weed Density and Biomass: In a designated quadrat within each plot, count the number of
live weeds of each species and collect above-ground biomass at a specified time point (e.g.,
28 DAT).

Crop Safety (if applicable): If a crop is to be planted following the burndown application,
assess crop injury (phytotoxicity) at regular intervals after emergence.

. Statistical Analysis:
Analyze data using Analysis of Variance (ANOVA).

Use a means separation test (e.g., Tukey's HSD) to determine significant differences
between treatment means.

Visualizations
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Caption: Epyrifenacil's Mode of Action via PPO Inhibition.
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Caption: Workflow for Pre-Plant Burndown Herbicide Field Trial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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